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Compound of Interest

Compound Name: EPZ011989 hydrochloride

Cat. No.: B10783833

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of EPZ011989
hydrochloride, a potent and selective inhibitor of the histone methyltransferase EZH2, in

mouse xenograft models.

Mechanism of Action
EPZ011989 is a small molecule inhibitor that targets the catalytic activity of both wild-type and

mutant forms of EZH2 (Enhancer of Zeste Homolog 2) with high potency (Ki < 3 nM).[1][2][3]

EZH2 is the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2), which is

responsible for the trimethylation of histone H3 at lysine 27 (H3K27me3).[1][4] This epigenetic

modification leads to the transcriptional repression of target genes. In various cancers, the

dysregulation of EZH2 activity contributes to oncogenesis by silencing tumor suppressor

genes.[4][5] EPZ011989 inhibits EZH2, leading to a global decrease in H3K27me3 levels,

subsequent reactivation of silenced tumor suppressor genes, and ultimately, inhibition of tumor

growth.[1][4]
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EZH2 Signaling Pathway Inhibition by EPZ011989
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Caption: Inhibition of the EZH2 signaling pathway by EPZ011989.
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Quantitative Data Summary
The following table summarizes the dosages of EPZ011989 hydrochloride used in various

mouse xenograft models as reported in the literature.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b10783833/docs?utm_src=pdf-body#application-notes-and-protocols-for-epz011989-hydrochloride-in-mouse-xenograft-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tumor Type
Mouse
Strain

Dosage
Administrat
ion Route &
Schedule

Vehicle/For
mulation

Reference

Human B Cell

Lymphoma

(KARPAS-

422)

SCID Mice
250 and 500

mg/kg

Oral (p.o.),

Twice daily

(BID) for 21

days

0.5% methyl

cellulose and

0.1% Tween-

80

[6][7]

Human B Cell

Lymphoma
SCID Mice

250 and 500

mg/kg
Oral (p.o.) Not specified [1]

Pediatric

Malignant

Rhabdoid

Tumor

C.B.17SC

scid-/-
250 mg/kg

Oral gavage

(P.O.), Twice

daily (BID) for

28 days

0.5% sodium

carboxymeth

ylcellulose,

0.1% Tween

80

[8]

Acute

Myeloid

Leukemia

(AML)

Not specified

82 mg/kg,

increased to

300 mg/kg

Daily oral

gavage

0.5%

methylcellulo

se, 0.1%

Tween80,

99.4%

deionized

water

[9]

Epithelioid

Sarcoma

(PDX)

Not specified Not specified Not specified Not specified [9]

Human B Cell

Lymphoma
SCID Mice

125, 250,

500, and

1000 mg/kg

Single oral

dose

0.5% w/v

methyl

cellulose and

0.1% Tween-

80 acidified

with 1 mol

equiv of HCl

[6]

Human

DLBCL

SCID Mice 30, 100, and

300 mg/kg

Oral (p.o.) Not specified [6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubs.acs.org/doi/10.1021/acsmedchemlett.5b00037
https://pubmed.ncbi.nlm.nih.gov/26005520/
https://www.selleckchem.com/products/epz011989.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10276573/
https://www.researchgate.net/figure/Antitumor-activity-and-biochemical-effects-induced-by-EPZ-011989-in-ES-1-PDX-and-derived_fig2_334607750
https://www.researchgate.net/figure/Antitumor-activity-and-biochemical-effects-induced-by-EPZ-011989-in-ES-1-PDX-and-derived_fig2_334607750
https://pubs.acs.org/doi/10.1021/acsmedchemlett.5b00037
https://pubs.acs.org/doi/10.1021/acsmedchemlett.5b00037
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(KARPAS-

422)

Experimental Protocols
This section provides a detailed protocol for a typical in vivo efficacy study using EPZ011989
hydrochloride in a subcutaneous mouse xenograft model.

Animal Models and Husbandry
Mouse Strain: Severe Combined Immunodeficient (SCID) mice or other

immunocompromised strains (e.g., C.B.17SC scid-/-) are commonly used.[1][6][8]

Age/Sex: Female mice, 6-8 weeks old.

Husbandry: Mice should be housed in a pathogen-free environment under barrier conditions

with a 12-hour light/dark cycle. They should have ad libitum access to sterile food and water.

All procedures must be approved by an Institutional Animal Care and Use Committee

(IACUC).[8]

Xenograft Establishment
Cell Culture: The selected human cancer cell line (e.g., KARPAS-422 for B cell lymphoma) is

cultured under standard conditions.

Cell Preparation: Cells are harvested during the exponential growth phase, washed with

sterile phosphate-buffered saline (PBS), and resuspended in a suitable medium (e.g., a 1:1

mixture of PBS and Matrigel) at the desired concentration.

Implantation: A specific number of cells (e.g., 5-10 x 10^6) in a volume of 100-200 µL is

injected subcutaneously into the flank of each mouse.

Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 100-200

mm³). Tumor volume is measured 2-3 times per week using calipers and calculated using

the formula: Volume = (Length x Width²) / 2.

Drug Formulation and Administration
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EPZ011989 Hydrochloride Formulation:

A common vehicle is a suspension of 0.5% methylcellulose (or sodium

carboxymethylcellulose) and 0.1% Tween-80 in deionized water.[6][8][9]

For some studies, the vehicle may be acidified with one molar equivalent of HCl.[6]

The drug should be formulated fresh daily or as required, ensuring a homogenous

suspension.

Dosage and Administration:

Based on preclinical studies, effective doses typically range from 250 to 500 mg/kg,

administered orally twice daily (BID).[1][6]

Administration is performed via oral gavage.

Study Design and Execution
Randomization: Once tumors reach the desired size, mice are randomized into treatment

and control groups (typically 8-10 mice per group).

Treatment Groups:

Vehicle Control: Administered the formulation vehicle on the same schedule as the

treatment groups.

EPZ011989 Treatment Group(s): Administered EPZ011989 at the selected dose(s) and

schedule.

Monitoring:

Tumor Growth: Measure tumor volume regularly.

Body Weight: Monitor body weight 2-3 times per week as an indicator of toxicity.[8]

Clinical Observations: Observe mice daily for any signs of distress or adverse effects.
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Study Endpoint: The study may be terminated when tumors in the control group reach a

predetermined maximum size, or after a fixed duration of treatment (e.g., 21 or 28 days).

Euthanasia should be performed if tumors become ulcerated or if body weight loss exceeds

20%.[9]

Pharmacodynamic and Efficacy Assessments
Tumor Growth Inhibition (TGI): TGI is a primary efficacy endpoint, calculated from the tumor

volume measurements.

Histone Methylation Analysis: At the end of the study, tumors can be harvested to assess the

level of H3K27me3 by Western blot or immunohistochemistry to confirm target engagement.

[9]

Survival Analysis: In some studies, overall survival can be monitored as a key endpoint.[9]
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Caption: A typical workflow for a mouse xenograft efficacy study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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